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Compound of Interest

Compound Name: PV1115

Cat. No.: B1679878

An in-depth analysis of the identifier "PV1115" reveals that it corresponds to a product
specification for a battery cell, rather than a specific conductive polymer. Technical
documentation points to PV1115 as a designation for a cell, detailing its physical and
electrochemical properties such as capacity, voltage, and internal resistance.

In light of this, and to address the user's interest in the properties of materials used in energy
storage and electronics, this guide will focus on a widely utilized and well-characterized
conductive polymer with relevance to these applications: Polyvinylidene Fluoride (PVDF).
PVDF is a semi-crystalline thermoplastic fluoropolymer with notable piezoelectric, pyroelectric,
and ferroelectric properties. It is frequently used as a binder material in lithium-ion batteries and
as a membrane in various separation processes.

This technical guide will provide a comprehensive overview of the fundamental properties of
PVDF, detail the experimental protocols for their characterization, and present relevant data
and workflows in the requested formats.

Fundamental Properties of Polyvinylidene Fluoride
(PVDF)

Polyvinylidene Fluoride, with the chemical structure -(CHz2-CF2)n-, exhibits a unique
combination of properties that make it suitable for a range of high-performance applications. Its
characteristics are highly dependent on its crystalline phase (a, 3, y, or d), which can be
influenced by the processing method.
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Electrical Properties

PVDF is known for its dielectric and piezoelectric properties. While inherently an insulator, it
can be made conductive through doping or by creating composites with conductive fillers. Its
electrical behavior is a key factor in its application in sensors, actuators, and as a battery
binder.

Mechanical Properties

PVDF demonstrates good mechanical strength and flexibility over a wide range of
temperatures. It is resistant to abrasion and has a high tensile strength and modulus, making it
a durable material for demanding environments.

Thermal Properties

This polymer possesses excellent thermal stability. It has a high melting point and can be used
continuously at elevated temperatures without significant degradation. Its thermal properties
are critical for applications in harsh thermal conditions.

Chemical Properties

PVDF exhibits a high degree of inertness to a wide variety of chemicals, including most acids,
bases, organic solvents, and hydrocarbons. This chemical resistance makes it an ideal material
for chemical processing equipment and protective coatings.

Quantitative Data Summary

The following tables summarize the key quantitative properties of PVDF.

Table 1: Electrical Properties of PVDF

Property Value Units

Dielectric Constant (at 1 MHz) 8-12

Dielectric Strength 15-20 kV/mm
Volume Resistivity > 1014 Q-cm
Piezoelectric Coefficient (ds3) 20- 30 pC/N
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Table 2: Mechanical Properties of PVDF

Property Value Units
Tensile Strength 35-55 MPa
Tensile Modulus 15-25 GPa
Elongation at Break 20-50 %
Flexural Strength 50-70 MPa
Hardness (Shore D) 70 - 80 -
Table 3: Thermal Properties of PVDF
Property Value Units
Melting Temperature 165 - 175 °C
Glass Transition Temperature -40to -30 °C
Continuous Service
Temperature up to 150 ©
Thermal Conductivity 0.17-0.19 W/(m-K)
Coefficient of Linear Thermal 8- 12 x 10-5 foc

Expansion

Table 4: Chemical Resistance of PVDF
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Chemical Class Resistance
Strong Acids Excellent
Strong Bases Good
Halogens Excellent
Aliphatic Hydrocarbons Excellent
Aromatic Hydrocarbons Good
Alcohols Excellent
Ketones, Esters Fair to Good

Experimental Protocols

The characterization of PVDF involves a variety of standard analytical techniques to determine
its fundamental properties.

Differential Scanning Calorimetry (DSC) for Thermal
Properties

Objective: To determine the melting temperature (Tm) and glass transition temperature (Tg) of
PVDF.

Methodology:
o A small sample of PVDF (5-10 mg) is hermetically sealed in an aluminum pan.
e The sample is placed in a DSC instrument alongside an empty reference pan.

e The sample is heated at a controlled rate (e.g., 10 °C/min) under an inert atmosphere (e.qg.,
nitrogen).

e The heat flow to the sample is measured as a function of temperature.

e The Tg is identified as a step change in the baseline of the heat flow curve, and the Tm is
identified as an endothermic peak.
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Sample Preparation (5-10mg PVDF) }—P{ Place in DSC Instrument }—P{ Heat at Controlled Rate (10°C/min) Identify Tg (Step Change) and Tm (Peak)

Measure Heat Flow vs. Temperature }—>

Click to download full resolution via product page

DSC experimental workflow for PVDF thermal analysis.

Tensile Testing for Mechanical Properties

Objective: To determine the tensile strength, tensile modulus, and elongation at break of PVDF.
Methodology:

o PVDF samples are prepared in a standard dumbbell shape according to ASTM D638.

o The dimensions of the sample's cross-sectional area are measured precisely.

e The sample is mounted in the grips of a universal testing machine.

o Atensile load is applied at a constant rate of crosshead displacement (e.g., 50 mm/min) until
the sample fractures.

e The load and displacement are recorded throughout the test.

o Tensile strength is calculated as the maximum load divided by the original cross-sectional
area.

o Tensile modulus is determined from the slope of the initial linear portion of the stress-strain
curve.

o Elongation at break is calculated as the change in length at fracture divided by the original
length, expressed as a percentage.

Prepare Dumbbell Sample (ASTM D638) }—»‘ Measure Cross-Sectional Area }—»‘ Mount in Universal Testing Machine }—»‘ Apply Tensile Load at Constant Rate ‘—»‘ Record Load and Displacement ‘—»‘ Calculate Tensile Properties
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Tensile testing workflow for PVDF mechanical characterization.

Electrochemical Impedance Spectroscopy (EIS) for
Electrical Properties

Obijective: To determine the dielectric constant and volume resistivity of PVDF.

Methodology:

A thin film of PVDF is prepared and coated with conductive electrodes on both sides to form
a capacitor structure.

e The sample is placed in a test fixture connected to an impedance analyzer.

o A small amplitude AC voltage is applied across a range of frequencies (e.g., 1 Hz to 1 MHz).
e The complex impedance of the sample is measured at each frequency.

e The capacitance is calculated from the imaginary part of the impedance.

o The dielectric constant is then calculated from the capacitance, sample dimensions, and the
permittivity of free space.

The volume resistivity is determined from the real part of the impedance at low frequencies.

Logical Relationship: PVDF as a Binder in Lithium-
lon Battery Electrodes

PVDF plays a crucial role as a binder in the fabrication of electrodes for lithium-ion batteries. Its
primary functions are to maintain the mechanical integrity of the electrode by binding the active
material particles to each other and to the current collector, and to facilitate ion transport.
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Logical relationship of PVDF as a binder in a battery electrode.

» To cite this document: BenchChem. [What are the fundamental properties of PV1115
conductive polymer?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679878#what-are-the-fundamental-properties-of-
pv1115-conductive-polymer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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